Cas no 866143-07-9 (3-(4-Chlorobenzenesulfonyl)-2-ethoxy-4,6-dimethylpyridine)

• Product Name: 3-(4-Chlorobenzenesulfonyl)-2-ethoxy-4,6-dimethylpyridine
• CAS No: 866143-07-9
• MF: C₁₅H₁₆ClNO₃S
• MW: 325.810441970825
• CID: 5702005
• PubChem ID: 1488396
• Update Time: 2023-10-14

3-(4-Chlorobenzenesulfonyl)-2-ethoxy-4,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• MLS000763568
• 4-chlorophenyl 2-ethoxy-4,6-dimethyl-3-pyridinyl sulfone
• HMS2611K20
• 3-(4-chlorobenzenesulfonyl)-2-ethoxy-4,6-dimethylpyridine
• 3-(4-chlorophenyl)sulfonyl-2-ethoxy-4,6-dimethylpyridine
• CHEMBL1327336
• REGID_for_CID_1488396
• AKOS005105126
• SMR000337156
• 9J-313S
• 866143-07-9
• Pyridine, 3-[(4-chlorophenyl)sulfonyl]-2-ethoxy-4,6-dimethyl-
• 3-(4-Chlorobenzenesulfonyl)-2-ethoxy-4,6-dimethylpyridine

• Inchi： 1S/C15H16ClNO3S/c1-4-20-15-14(10(2)9-11(3)17-15)21(18,19)13-7-5-12(16)6-8-13/h5-9H,4H2,1-3H3
• InChI Key： VPWKWLMCYMKXLM-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC(C)=CC(C)=C1S(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 325.0539422g/mol
• Monoisotopic Mass: 325.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 479.1±45.0 °C(Predicted)
• pka: 1.19±0.32(Predicted)